Cas no 356-08-1 (1-Butanamine,2,2,3,3,4,4,4-heptafluoro-N-(2,2,3,3,4,4,4-heptafluorobutyl)-)

• Product Name: 1-Butanamine,2,2,3,3,4,4,4-heptafluoro-N-(2,2,3,3,4,4,4-heptafluorobutyl)-
• CAS No: 356-08-1
• MF: C₈H₅F₁₄N
• MW: 381.109651327133
• CID: 293899
• PubChem ID: 21923764
• Update Time: 2025-04-19

1-Butanamine,2,2,3,3,4,4,4-heptafluoro-N-(2,2,3,3,4,4,4-heptafluorobutyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanamine,2,2,3,3,4,4,4-heptafluoro-N-(2,2,3,3,4,4,4-heptafluorobutyl)-
• 2,2,3,3,4,4,4-heptafluoro-N-(2,2,3,3,4,4,4-heptafluorobutyl)butan-1-amine
• BIS(1H,1H-HEPTAFLUOROBUTYL)AMINE
• PC1024
• MFCD07784276
• AKOS025310372
• ZBFYNWWMCBFWFV-UHFFFAOYSA-N
• Bis(1H,1H-heptafluorobutyl)amine, 95%
• SCHEMBL396162
• NS00018998
• 356-08-1
• 2,2,3,3,4,4,4-heptafluoro-N-(2,2,3,3,4,4,4-heptafluorobutyl)-1-butanamine
• DTXSID90620170
• 2,2,3,3,4,4,4-heptakis(fluoranyl)-N-[2,2,3,3,4,4,4-heptakis(fluoranyl)butyl]butan-1-amine
• BIS-(1H,1H-HEPTAFLUOROBUTYL)AMINE
• A822899

• Inchi： 1S/C8H5F14N/c9-3(10,5(13,14)7(17,18)19)1-23-2-4(11,12)6(15,16)8(20,21)22/h23H,1-2H2
• InChI Key： ZBFYNWWMCBFWFV-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(F)F)(CNCC(C(C(F)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 381.02000
• Monoisotopic Mass: 381.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2
• XLogP3: 4.7

Experimental Properties

• Density: 1.614
• Boiling Point: 138-139
• Flash Point: 29.4°C
• Refractive Index: 1.297
• PSA: 12.03000
• LogP: 4.63270

1-Butanamine,2,2,3,3,4,4,4-heptafluoro-N-(2,2,3,3,4,4,4-heptafluorobutyl)- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：